1-(4-isopropyl-3-methylphenyl)-5-oxo-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(3-methyl-4-propan-2-ylphenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H24N2O2S/c1-13(2)18-7-6-16(9-14(18)3)22-12-15(10-19(22)23)20(24)21-11-17-5-4-8-25-17/h4-9,13,15H,10-12H2,1-3H3,(H,21,24)
• InChI Key: PGGKJODOYIILOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CC(CC2=O)C(=O)NCC3=CC=CS3)C(C)C
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

1-(4-isopropyl-3-methylphenyl)-5-oxo-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C20H24N2O2S and its molecular weight is 356.48. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Drug Potential

• 1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide, structurally similar to the compound , has shown potential as an anti-HIV-1 agent due to its role as a non-nucleoside reverse transcriptase inhibitor. Its molecular structure has been studied in detail, revealing a pyrrolidine ring with a distinct envelope conformation, contributing to its biological activity (Tamazyan et al., 2007).

Synthesis and Antimicrobial Activity

• The synthesis of novel 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, including those with similar structures to the target compound, demonstrated significant antioxidant activity. Some derivatives outperformed known antioxidants like ascorbic acid in standard assays, indicating their potential as novel antioxidant agents (Tumosienė et al., 2019).

Anticonvulsant Properties

• Compounds with structures similar to the target molecule, specifically anticonvulsant enaminones, have been studied for their molecular structure and hydrogen bonding patterns. Understanding these structural features is crucial for their application in treating convulsions (Kubicki et al., 2000).

Antineoplastic Potential

• The structure and molecular conformation of 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with a similar structure, have been studied for its potential as an antineoplastic agent. X-ray analysis and molecular orbital methods provided insights into its molecular geometry and potential interactions in biological systems (Banerjee et al., 2002).